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Compound of Interest

Compound Name: 5-Isopropyilpicolinaldehyde
CAS No.: 137013-14-0
Cat. No.: B163355
Get Quote
. J

Executive Summary

5-Isopropylpicolinaldehyde (5-isopropylpyridine-2-carbaldehyde) is a specialized heterocyclic
building block used primarily in the development of metal-ligand complexes and
pharmaceutical intermediates (e.g., thiosemicarbazone antineoplastics).[1]

While assigned CAS 137013-14-0, this compound is not a commodity chemical. It is classified
as a "make-to-order" item by most major catalog suppliers. Reliance on direct procurement
often results in lead times exceeding 4—6 weeks.

Strategic Recommendation: For time-critical research, we recommend a "Hybrid Sourcing”
strategy:

e Primary: Attempt procurement from specialized vendors (BOC Sciences, BLD Pharm).

e Secondary (Recommended): In-house synthesis via the SeO2/TBHP oxidation of the widely
available precursor 2-Methyl-5-isopropylpyridine (CAS 6343-58-4). This route is chemically
robust, scalable, and circumvents supply chain bottlenecks.
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Chemical Profile & Identity

Property

Data

Chemical Name

5-Isopropylpicolinaldehyde

5-Isopropylpyridine-2-carboxaldehyde; 5-

Synonyms o
(Propan-2-yl)picolinaldehyde
CAS Number 137013-14-0
Molecular Formula CoH11NO
Molecular Weight 149.19 g/mol
SMILES CC(C)C1=CN=C(C=C1)C=0[1][2]
Typically a yellow to orange oil or low-melting
Appearance ] o o
solid (oxidizes in air)
Under inert atmosphere (N2/Ar) at -20°C; prone
Storage

to oxidation to carboxylic acid

Commercial Landscape

The supply chain for 5-Isopropylpicolinaldehyde is fragmented. Unlike its carboxylic acid

analog, the aldehyde is unstable over long storage periods, discouraging large stock holdings.

Supplier Tiering[1]

o Tier 1 (Stock Likely): None. Most vendors list this as "Inquire."

o Tier 2 (Synthesis-on-Demand): BOC Sciences, BLD Pharm, ChemScene.

o Tier 3 (Precursor Suppliers): Sigma-Aldrich, Enamine (Supply the stable acid or methyl

precursors).

Precursor Availability (The "Build" Option)

If the aldehyde is unavailable, the following precursors are high-stock commodities:
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Transformation

Precursor Name CAS Availability
Type
2-Methyl-5- ) Oxidation
) o 6343-58-4 High (Bulk) )
isopropylpyridine (Riley/Se0z2)
5-Isopropylpicolinic ) ) )
26405-26-5 Medium Reduction (via Ester)

acid

Sourcing & Synthesis Decision Logic

The following diagram illustrates the decision matrix for securing the compound based on

project urgency and chemical availability.
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Target: 5-Isopropylpicolinaldehyde
(CAS 137013-14-0)

Check Vendor Stock
(BOC, BLD, ChemScene)

No (Lead Time > 4 wks)

Direct Purchase

(Lead Time: 1-2 Weeks) Initiate In-House Synthesis

Preferred Alternative

Precursor A: 2-Methyl-5-isopropylpyridine Precursor B: 5-Isopropylpicolinic Acid
(CAS 6343-58-4) (CAS 26405-26-5)

i
| Route 2: Esterification -> Reduction |
I

(SOCI2/MeOH -> NaBH4 -> Mn02) :
1

Route 1: Riley Oxidation
(Se02/ TBHP)

Click to download full resolution via product page

Figure 1: Strategic decision tree for sourcing 5-Isopropylpicolinaldehyde, prioritizing direct
purchase only when stock is confirmed.

Technical Synthesis Protocols

For researchers forced to synthesize the material, Route 1 (Oxidation) is superior due to fewer
steps and the high availability of the methyl-pyridine precursor.

Route 1: SeO2/TBHP Oxidation (Recommended)
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This protocol utilizes a modified Riley oxidation. The addition of tert-butyl hydroperoxide
(TBHP) re-oxidizes the selenium species, allowing for catalytic or sub-stoichiometric use of
toxic SeO2 and suppressing over-oxidation to the carboxylic acid.

Reaction: 2-Methyl-5-isopropylpyridine + SeO2 (cat) + TBHP — 5-lsopropylpicolinaldehyde
Protocol Steps:

e Setup: In a fume hood, charge a round-bottom flask with 2-Methyl-5-isopropylpyridine (1.0
equiv, CAS 6343-58-4) and 1,4-dioxane (0.5 M concentration).

» Reagents: Add Selenium Dioxide (SeO32) (0.5 equiv) and TBHP (70% ag. solution, 3.0 equiv).
o Note: Standard Riley oxidation uses stoichiometric SeOz; this catalytic variant is cleaner.

o Reaction: Heat the mixture to 60°C for 4—6 hours. Monitor via TLC (SiOz, 20%
EtOAc/Hexanes) or LCMS. The aldehyde typically appears as a distinct spot less polar than
the acid byproduct but more polar than the starting material.

o Workup:
o Cool to room temperature.

o Filter through a pad of Celite to remove colloidal selenium (Caution: Se residues are
toxic).

o Concentrate the filtrate under reduced pressure.[3]
« Purification: Purify the residue via flash column chromatography (SiO2).
o Eluent: Gradient 0% — 15% Ethyl Acetate in Hexanes.

o Yield: Expect 60—75%.

Route 2: Reduction from Picolinic Acid (Backup)

Use this if only the acid precursor (CAS 26405-26-5) is available. Direct reduction of the acid is
difficult; the ester intermediate is required.
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Protocol Steps:

 Esterification: Reflux 5-Isopropylpicolinic acid in MeOH with catalytic H2SOa4 (4 h) - Methyl
5-isopropylpicolinate. Isolate by neutralization and extraction.

e Reduction: Dissolve ester in THF at -78°C. Add DIBAL-H (1.1 equiv) dropwise. Stir 1 h.

o Critical: Over-reduction to the alcohol is common. If this occurs, re-oxidize the alcohol
using MnO2 in DCM (room temp, 12 h) to recover the aldehyde.

Quality Control & Validation

Upon receipt or synthesis, validate the compound using the following parameters.

Method Expected Signal / Criteria

Aldehyde (-CHO): Singlet at ~10.0-10.1
1H NMR (CDCl) ppm.Aromatic: Three distinct protons in pyridine
3
region (~7.5-8.8 ppm).Isopropyl: Septet at ~3.0

ppm, Doublet at ~1.3 ppm.

LC-MS [M+H]*: 150.2 m/z.

Visualizes under UV (254 nm); stains with DNP

(orange/red spot indicating aldehyde).

TLC

Burit >95% required for ligand synthesis to prevent
urity o Lo
paramagnetic impurity interference.

Applications in Drug Discovery

5-Isopropylpicolinaldehyde is a versatile electrophile. Its primary utility lies in:

e Thiosemicarbazone Synthesis: Condensation with thiosemicarbazides yields ligands with
potent antitumor activity (e.g., Triapine derivatives). The isopropyl group adds lipophilicity,
enhancing membrane permeability.

o Schiff Base Ligands: Reacts with amines to form bidentate (N,N) or tridentate (N,N,O)
ligands for transition metal catalysis (Ru, Ir, Fe).
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* Heterocycle Formation: Precursor for imidazo[1,5-a]pyridines via condensation reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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